Cas no 58930-03-3 (Amyl Elaidate)
Amyl Elaidate structure
Product Name:Amyl Elaidate
CAS No:58930-03-3
MF:C23H44O2
MW:352.594267845154
CID:1611459
PubChem ID:5462694
Update Time:2025-04-21
Amyl Elaidate Chemical and Physical Properties
Names and Identifiers
-
- Amyl Elaidate
- CTK1J0533
- 9-Octadecynoyl chloride
- Octadec-9-inoylchlorid
- Stearolsaeurechlorid
- Octadec-9t-ensaeure-pentylester
- AGN-PC-00MW88
- pentylelaidate
- CTK1J0533; 9-Octadecynoyl chloride; Octadec-9-inoylchlorid; Stearolsaeurechlorid; Octadec-9t-ensaeure-pentylester; AGN-PC-00MW88; pentylelaidate;
- 58930-03-3
- trans-9-Octadecenoic acid, pentyl ester
- SCHEMBL506534
- SCHEMBL3658738
- NSC 152071
- YEUKJHYLBPPSQJ-OUKQBFOZSA-N
- 9-Octadecenoic acid, pentyl ester
- (E)-9-Octadecenoic acid pentyl ester
-
- Inchi: 1S/C23H44O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-21-23(24)25-22-20-6-4-2/h12-13H,3-11,14-22H2,1-2H3/b13-12+
- InChI Key: YEUKJHYLBPPSQJ-OUKQBFOZSA-N
- SMILES: O(CCCCC)C(CCCCCCC/C=C/CCCCCCCC)=O
Computed Properties
- Exact Mass: 352.33432
- Monoisotopic Mass: 352.334130642g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 20
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
- LogP: 7.75730
Amyl Elaidate Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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